Cas no 1803739-89-0 (2,4-Bis(trifluoromethyl)-5-(trifluoromethoxy)pyridine)

• Product Name: 2,4-Bis(trifluoromethyl)-5-(trifluoromethoxy)pyridine
• CAS No: 1803739-89-0
• MF: C₈H₂F₉NO
• MW: 299.093213558197
• CID: 4908799
• Update Time: 2025-06-08

2,4-Bis(trifluoromethyl)-5-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 2,4-Bis(trifluoromethyl)-5-(trifluoromethoxy)pyridine

• Inchi： 1S/C8H2F9NO/c9-6(10,11)3-1-5(7(12,13)14)18-2-4(3)19-8(15,16)17/h1-2H
• InChI Key： IATRWXGWINTGCX-UHFFFAOYSA-N
• SMILES： FC(C1=CC(C(F)(F)F)=NC=C1OC(F)(F)F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 307
• XLogP3: 3.8
• Topological Polar Surface Area: 22.1

Additional information on 2,4-Bis(trifluoromethyl)-5-(trifluoromethoxy)pyridine

Introduction to 2,4-Bis(trifluoromethyl)-5-(trifluoromethoxy)pyridine (CAS No. 1803739-89-0)

2,4-Bis(trifluoromethyl)-5-(trifluoromethoxy)pyridine, identified by the Chemical Abstracts Service Number (CAS No.) 1803739-89-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the pyridine class of heterocyclic aromatic compounds, characterized by a nitrogen-containing six-membered ring. The presence of multiple fluorine substituents in its structure imparts unique electronic and steric properties, making it a valuable building block for the synthesis of novel molecules with potential biological activity.

The structural framework of 2,4-Bis(trifluoromethyl)-5-(trifluoromethoxy)pyridine consists of two trifluoromethyl (-CF₃) groups at the 2- and 4-positions of the pyridine ring, and a trifluoromethoxy (-O-CF₃) group at the 5-position. These fluorinated moieties are strategically positioned to enhance the compound's lipophilicity and metabolic stability, which are critical factors in drug design. The electron-withdrawing nature of the trifluoromethyl groups increases the electrophilicity of the pyridine ring, facilitating further functionalization through nucleophilic substitution reactions.

In recent years, there has been a growing interest in fluorinated pyridines due to their broad spectrum of biological activities. Studies have demonstrated that these compounds exhibit inhibitory effects on various enzymes and receptors, making them promising candidates for therapeutic applications. For instance, derivatives of pyridine with fluorine substituents have shown potential in the development of antiviral, anticancer, and anti-inflammatory agents. The specific arrangement of fluorine atoms in 2,4-Bis(trifluoromethyl)-5-(trifluoromethoxy)pyridine may contribute to its unique pharmacokinetic properties, such as improved bioavailability and reduced susceptibility to metabolic degradation.

The synthesis of 2,4-Bis(trifluoromethyl)-5-(trifluoromethoxy)pyridine typically involves multi-step organic reactions, often starting from commercially available pyridine precursors. Key steps include halogenation followed by nucleophilic substitution with trifluoromethanol or trifluoromethanol derivatives. The use of palladium-catalyzed cross-coupling reactions can also be employed to introduce the trifluoromethyl groups efficiently. Advanced techniques such as flow chemistry have been explored to optimize yield and purity, ensuring that the final product meets stringent pharmaceutical standards.

One of the most compelling aspects of 2,4-Bis(trifluoromethyl)-5-(trifluoromethoxy)pyridine is its versatility as a scaffold for drug discovery. Researchers have leveraged its structural features to design molecules with enhanced binding affinity and selectivity. For example, modifications at the 3-position of the pyridine ring can introduce additional functional groups that modulate interactions with biological targets. Such structural diversification has led to the identification of novel compounds with improved pharmacological profiles.

The role of fluorine in medicinal chemistry is well-documented, with numerous examples highlighting its impact on drug efficacy and safety. The electron-withdrawing effect of fluorine atoms can fine-tune the electronic properties of molecules, influencing their reactivity and binding interactions. In 2,4-Bis(trifluoromethyl)-5-(trifluoromethoxy)pyridine, the combination of two electron-withdrawing trifluoromethyl groups and one electronegative trifluoromethoxy group creates a highly tunable system for medicinal chemistry exploration.

Recent advances in computational chemistry have further accelerated the discovery process for fluorinated pyridines like 2,4-Bis(trifluoromethyl)-5-(trifluoromethoxy)pyridine. Molecular modeling techniques allow researchers to predict binding affinities and optimize lead structures before experimental synthesis. This approach has significantly reduced time-to-market for new drugs by minimizing trial-and-error experimentation.

The agrochemical industry has also benefited from the incorporation of fluorinated pyridines into pesticide formulations. These compounds often exhibit improved stability under environmental conditions and enhanced activity against target pests. The structural features of 2,4-Bis(trifluoromethyl)-5-(trifluoromethoxy)pyridine make it a suitable candidate for developing next-generation agrochemicals that are both effective and environmentally sustainable.

In conclusion,2,4-Bis(trifluoromethyl)-5-(trifluoromethoxy)pyridine (CAS No. 1803739-89-0) represents a significant advancement in fluorinated heterocyclic chemistry with far-reaching implications for pharmaceuticals and agrochemicals. Its unique structural features offer unparalleled opportunities for designing molecules with tailored biological activities. As research continues to uncover new applications for this compound, it is poised to play an increasingly important role in drug development and agricultural innovation.